1cP-MiPLA

Forensic Toxicology Analytical Chemistry Chromatography
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H29N3O2
Molecular Weight 391.5 g/mol
Cat. No. B15601257
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Technical Parameters


Basic Identity
Product Name1cP-MiPLA
Molecular FormulaC24H29N3O2
Molecular Weight391.5 g/mol
Structural Identifiers
InChIInChI=1S/C24H29N3O2/c1-14(2)26(4)23(28)17-10-19-18-6-5-7-20-22(18)16(11-21(19)25(3)12-17)13-27(20)24(29)15-8-9-15/h5-7,10,13-15,17,21H,8-9,11-12H2,1-4H3/t17-,21-/m1/s1
InChIKeyDBIYDHUGEKMIHZ-DYESRHJHSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1cP-MiPLA: 1-Cyclopropanoyl Prodrug for Controlled MiPLA Research and Forensic Reference


1cP-MiPLA (1-cyclopropanoyl-N-methyl-N-isopropyllysergamide) is a synthetic lysergamide and a presumed serotonergic psychedelic [1]. It is a structural analog of LSD, distinguished by a cyclopropanecarbonyl group at the N1 position and an N-methyl-N-isopropyl amide group at the N18 position [2]. The compound is widely believed to act as a prodrug to MiPLA, undergoing deacylation in vivo to release the active parent molecule [1][2]. While specific pharmacological data for 1cP-MiPLA are lacking, its activity is presumed to be mediated through the 5-HT2A receptor, similar to other compounds in its class [1].

Workflow Forensic lysergamide identification & differentiation
Selection Context Presumed prodrug to MiPLA; research reference standard for analytical and behavioral studies

Why 1cP-MiPLA Cannot Be Directly Substituted with Other Lysergamides in Analytical Workflows


The substitution of 1cP-MiPLA with other lysergamides—including its close structural analogs like MiPLA, 1P-MiPLA, or even 1cP-LSD—is not possible in analytical and forensic contexts without substantial method re-validation. Each compound possesses a unique chemical fingerprint defined by its mass spectrum, chromatographic retention time, and distinct stability profile in biological matrices [1][2]. For instance, 1cP-MiPLA can be unambiguously distinguished from its isomer 1P-MiPLA via GC-MS due to characteristic differences in their ion fragmentation patterns [1]. Furthermore, the stability of 1cP-MiPLA, particularly its behavior in methanol during GC-MS analysis, differs from other N1-acylated analogs, which is a critical methodological variable that can lead to false negative results if not accounted for [2].

Chromatographic retention mismatch
1cP-MiPLA elutes significantly later than MiPLA and 1P-MiPLA in GC-MS; direct substitution may require complete method re-validation.
Fragmentation pattern difference
Ion fragmentation pattern differs from isomer 1P-MiPLA; misidentification risk exists without a certified reference standard.
Stability profile divergence in methanol
Unlike 1V-LSD, 1cP-MiPLA does not deacylate in methanol during GC-MS; analytical conditions must be verified to avoid false negatives.

Quantitative Differentiation of 1cP-MiPLA: Evidence-Based Performance Metrics


Chromatographic Separation from LSD and Other Lysergamide Analogs

1cP-MiPLA exhibits a specific, later elution order in gas chromatography (GC) compared to its parent compound, MiPLA, and other related analogs, which is essential for its unambiguous identification in forensic samples. In a validated GC-MS method for 13 LSD analogs, the elution order was determined as: LSD, MiPLA, LAMPA, AL-LAD, LSZ, 2-Br-LSD, ALD-52, 1P-LSD, 1P-MiPLA, 1B-LSD, 1V-LSD, 1cP-LSD, and 1cP-MiPLA [1]. This demonstrates that 1cP-MiPLA has a distinct retention time compared to both its N1-acylated analog 1P-MiPLA and its non-acylated parent MiPLA [1].

GC-MS Elution Order
Head-to-head comparison
1cP-MiPLA elutes last among 13 tested LSD analogs; distinct from MiPLA (2nd) and 1P-MiPLA (9th).
Supports unambiguous forensic identification and differentiation from structural analogs.
Specific retention-time difference not reported.
Forensic Toxicology Analytical Chemistry Chromatography

Stability in Methanol During GC-MS Analysis

1cP-MiPLA demonstrates superior stability under specific analytical conditions compared to other N1-acylated lysergamides, which is a critical factor for accurate forensic detection. In contrast to 1V-LSD, which is known to deacylate to LSD during GC-MS analysis when methanol is used as a solvent, 1cP-MiPLA (and 1cP-AL-LAD) were observed not to undergo this deacylation under the same conditions [1].

Stability in Methanol
Head-to-head comparison
Deacylation not observed for 1cP-MiPLA, whereas 1V-LSD deacylates to LSD under identical methanol/GC-MS conditions.
Reduces false-positive LSD risk when methanol is used; method-specific stability must be verified.
Observed in paper-sheet extracts; broader matrix studies are needed.
Analytical Chemistry Forensic Science Sample Preparation

Inferred Prodrug Potency Relative to LSD

While direct pharmacological data for 1cP-MiPLA is unavailable, its activity can be inferred through the well-characterized pharmacology of its parent compound, MiPLA. 1cP-MiPLA is widely presumed to be a prodrug that hydrolyzes in vivo to MiPLA [1]. In rat drug discrimination studies, MiPLA fully substituted for LSD, showing a potency that was approximately one-third to one-half that of LSD [2]. This is supported by receptor binding data where MiPLA displaced [125I]DOI from rat cortical 5-HT2 receptors with a Ki similar to LSD, but had a 4- to 5-fold lower affinity than LSD for [3H]ketanserin-labeled 5-HT2 sites [2].

Inferred Prodrug Potency
Class-level inference
Parent MiPLA fully substituted for LSD in drug discrimination (ED50 ≈ 2–3× LSD); Ki similar to LSD at 5-HT2 sites but 4–5× lower affinity for ketanserin-labeled sites.
Provides dose-range estimation context for prodrug behavioral research.
No direct pharmacological data available for 1cP-MiPLA.
Pharmacology Behavioral Neuroscience Drug Discrimination

Comparative In Vivo Activity via Head-Twitch Response (HTR)

The head-twitch response (HTR) in rodents is a behavioral proxy for 5-HT2A activation and psychedelic potential. While no HTR data exists for 1cP-MiPLA, studies on its parent compound, MiPLA, provide a quantitative benchmark. In C57BL/6J mice, MiPLA induced HTR with a median effective dose (ED50) of 421.7 nmol/kg (IP), making it slightly less potent than the related lysergamide ECPLA (ED50 = 317.2 nmol/kg) and approximately 40% as potent as LSD [1].

In Vivo HTR Benchmark
Class-level inference
MiPLA HTR ED50 = 421.7 nmol/kg (IP) in C57BL/6J mice; approx. 40% potency of LSD and 24.8% less potent than ECPLA.
Positions expected in vivo 5-HT2A-mediated behavioral response for prodrug activation studies.
Extrapolated from parent compound MiPLA; direct HTR data for 1cP-MiPLA are lacking.
Behavioral Pharmacology In Vivo Assay Psychedelic Potency

Defined Application Scenarios for 1cP-MiPLA Based on Verifiable Evidence


Forensic Toxicology and Seized Drug Analysis

1cP-MiPLA is ideally suited for use as an analytical reference standard in forensic toxicology laboratories. Its distinct GC-MS elution profile and fragmentation pattern, as detailed in Section 3, allow for its definitive identification and differentiation from other lysergamides, including its isomer 1P-MiPLA, in seized materials [1]. Furthermore, its unique stability profile in methanol, where it resists deacylation unlike other N1-substituted analogs, is a critical methodological control for ensuring accurate analysis [2].

Pharmacological Research on Psychedelic Prodrugs

For researchers investigating the pharmacokinetics and pharmacodynamics of psychedelic prodrugs, 1cP-MiPLA serves as a valuable tool compound. As a presumed prodrug for MiPLA, it can be used in in vitro and in vivo models to study the rate and extent of N1-deacylation, a key step in the bioactivation of this class of compounds [1]. The available quantitative data for MiPLA on drug discrimination (ED50 ~2-3x that of LSD) and head-twitch response (ED50 = 421.7 nmol/kg) provides a strong, evidence-based framework for comparative studies [2][3].

Bioanalytical Method Development and Validation

1cP-MiPLA is a key analyte for developing and validating highly sensitive bioanalytical methods, such as the UHPLC-MS/MS method capable of detecting fg/mL concentrations of 15 designer LSD analogs [1]. Its inclusion in such a method, which also encompasses its isomers and related compounds, highlights its relevance as an emerging substance. Procurement of a high-purity reference standard is a prerequisite for any laboratory aiming to establish or validate an assay for the detection of this compound in clinical or forensic biological specimens.

Application
Selection Property
Validation Focus
Forensic lysergamide identification
Distinct GC-MS retention time and fragmentation pattern
Confirm elution order and ion ratios against isomer 1P-MiPLA
Prodrug bioactivation research
Presumed prodrug to MiPLA with established in vivo potency context
Verify deacylation kinetics and 5-HT2A-mediated behavioral response
Bioanalytical method validation
Compatible with high-sensitivity UHPLC-MS/MS methods for designer LSD analogs
Validate LLOQ, matrix effects, and stability in biological matrices

Technical Documentation Hub

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